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Compound of Interest

Compound Name: AM-8553

Cat. No.: B8302226 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety protocols and operational guidance for the handling

and disposal of AM-8553, a potent and selective small-molecule inhibitor of the MDM2-p53

protein-protein interaction. Strict adherence to these procedures is critical to ensure personnel

safety and mitigate environmental impact.

Essential Safety and Handling Precautions
AM-8553 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects. All personnel must be thoroughly trained on the potential hazards and required safety

measures before handling this compound.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling AM-8553:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: In cases of potential aerosolization or handling of fine powders, a

properly fitted respirator is required.
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Engineering Controls
All handling of AM-8553, especially of the solid compound, should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.

An eyewash station and safety shower must be readily accessible in the immediate work

area.

Quantitative Data Summary
The following table summarizes key quantitative data for AM-8553.

Property Value Reference

Molecular Weight 478.41 g/mol MedchemExpress

Chemical Formula C25H29Cl2NO4 MedchemExpress

CAS Number 1352064-70-0 MedchemExpress

HTRF IC50 1.1 nM DC Chemicals

SJSA-1 EdU IC50 68 nM DC Chemicals

Storage Temperature
Powder: -20°C; In solvent:

-80°C
DC Chemicals

Mechanism of Action: The p53 Signaling Pathway
AM-8553 functions by inhibiting the interaction between MDM2 and the tumor suppressor

protein p53. Under normal physiological conditions, MDM2 binds to p53, leading to its

ubiquitination and subsequent degradation by the proteasome. In many cancers, MDM2 is

overexpressed, leading to the suppression of p53's tumor-suppressive functions. By binding to

MDM2, AM-8553 prevents the degradation of p53, allowing it to accumulate in the cell. This

accumulation of active p53 triggers downstream signaling pathways that can lead to cell cycle

arrest and apoptosis, thereby inhibiting cancer cell proliferation.
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AM-8553 inhibits MDM2, leading to p53 activation and downstream effects.

Experimental Protocol: Cell Proliferation Assay
This protocol outlines a representative method for assessing the effect of AM-8553 on the

proliferation of a cancer cell line with wild-type p53, such as HCT-116 or SJSA-1.

Materials
HCT-116 or SJSA-1 cells

Complete cell culture medium (e.g., McCoy's 5A for HCT-116, RPMI-1640 for SJSA-1)

supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

AM-8553 stock solution (e.g., 10 mM in DMSO)
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96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or WST-1 reagent

DMSO

Phosphate-buffered saline (PBS)

Multichannel pipette

Microplate reader

Procedure
Cell Seeding:

Trypsinize and count the cells.

Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of

complete culture medium.

Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO2 to allow for

cell attachment.

Compound Treatment:

Prepare serial dilutions of AM-8553 in complete culture medium from the stock solution to

achieve the desired final concentrations.

Carefully remove the medium from the wells and add 100 µL of the medium containing the

different concentrations of AM-8553. Include a vehicle control (medium with the same

concentration of DMSO used for the highest AM-8553 concentration) and a no-treatment

control.

Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

Cell Viability Assessment (MTT Assay):

After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.
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Incubate the plate for another 2-4 hours at 37°C until formazan crystals are visible.

Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the

formazan crystals.

Gently shake the plate for 5-10 minutes to ensure complete dissolution.

Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:

Subtract the absorbance of the blank wells (medium only) from all other readings.

Calculate the percentage of cell viability for each treatment group relative to the vehicle

control.

Plot the percentage of cell viability against the log of the AM-8553 concentration to

determine the IC50 value.

Operational and Disposal Plans
First Aid Measures

If Swallowed: Call a poison center or doctor immediately. Rinse mouth.

Skin Contact: Remove contaminated clothing and rinse skin thoroughly with water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Inhalation: Move the person to fresh air.

Spill and Waste Disposal
Spills: In case of a spill, evacuate the area. Wear appropriate PPE and absorb the spill with

an inert material. Collect the absorbed material in a sealed container for disposal.

Waste Disposal: Dispose of unused AM-8553 and any contaminated materials in a

designated hazardous waste container. All waste must be disposed of by a licensed waste
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disposal company in accordance with local, state, and federal regulations. Do not dispose of

down the drain or in regular trash.

PPE Selection Disposal Plan

Handling AM-8553

Solid Form?

Aerosolization Risk?

Yes

Lab Coat
Safety Goggles

Gloves

No (in solution)

No

Lab Coat
Safety Goggles

Gloves
Respirator

Yes

AM-8553 Waste
(Unused compound, contaminated labware)

Segregate as
Hazardous Chemical Waste

Label and Store in
Sealed Container

Dispose via
Licensed Waste Disposal Company

Click to download full resolution via product page

Workflow for PPE selection and waste disposal for AM-8553.

To cite this document: BenchChem. [Navigating the Safe Handling of AM-8553: A Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8302226#personal-protective-equipment-for-
handling-am-8553]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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